(4-Benzylpiperidin-1-yl){5-chloro-2-[(4-methylbenzyl)sulfonyl]pyrimidin-4-yl}methanone

• Molecular Formula: C25H26ClN3O3S
• Molecular Weight: 484.0 g/mol
• IUPAC Name: (4-benzylpiperidin-1-yl)-[5-chloro-2-[(4-methylphenyl)methylsulfonyl]pyrimidin-4-yl]methanone
• InChI: InChI=1S/C25H26ClN3O3S/c1-18-7-9-21(10-8-18)17-33(31,32)25-27-16-22(26)23(28-25)24(30)29-13-11-20(12-14-29)15-19-5-3-2-4-6-19/h2-10,16,20H,11-15,17H2,1H3
• InChI Key: LSBHLPCFTOBHTM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CS(=O)(=O)C2=NC=C(C(=N2)C(=O)N3CCC(CC3)CC4=CC=CC=C4)Cl

Description

4-(4-BENZYLPIPERIDINE-1-CARBONYL)-5-CHLORO-2-[(4-METHYLPHENYL)METHANESULFONYL]PYRIMIDINE is a complex organic compound that has garnered interest in various scientific fields due to its unique chemical structure and potential applications. This compound features a piperidine ring, a pyrimidine ring, and several functional groups, making it a versatile molecule for research and industrial purposes.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-(4-BENZYLPIPERIDINE-1-CARBONYL)-5-CHLORO-2-[(4-METHYLPHENYL)METHANESULFONYL]PYRIMIDINE typically involves multiple steps, starting with the preparation of intermediate compounds One common route involves the reaction of 4-benzylpiperidine with a suitable carbonyl compound to form the piperidine-carbonyl intermediate This intermediate is then reacted with a chlorinated pyrimidine derivative under controlled conditions to introduce the pyrimidine ring

Industrial Production Methods

Industrial production of this compound may involve optimization of the synthetic route to enhance yield and purity. This often includes the use of high-pressure reactors, advanced purification techniques such as chromatography, and stringent quality control measures to ensure consistency and safety.

Chemical Reactions Analysis

Types of Reactions

4-(4-BENZYLPIPERIDINE-1-CARBONYL)-5-CHLORO-2-[(4-METHYLPHENYL)METHANESULFONYL]PYRIMIDINE can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using strong oxidizing agents to introduce additional functional groups or modify existing ones.

Reduction: Reduction reactions can be performed to convert certain functional groups into their corresponding reduced forms.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are typically used.

Substitution: Reagents like halogens (e.g., chlorine, bromine) and nucleophiles (e.g., amines, thiols) are employed under appropriate conditions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield sulfoxides or sulfones, while reduction can produce alcohols or amines.

Scientific Research Applications

4-(4-BENZYLPIPERIDINE-1-CARBONYL)-5-CHLORO-2-[(4-METHYLPHENYL)METHANESULFONYL]PYRIMIDINE has a wide range of applications in scientific research:

Chemistry: It is used as a building block for the synthesis of more complex molecules and as a reagent in various organic reactions.

Biology: The compound is studied for its potential biological activities, including its interactions with enzymes and receptors.

Medicine: Research is ongoing to explore its potential as a therapeutic agent, particularly in the treatment of neurological disorders.

Industry: The compound is utilized in the development of new materials and as an intermediate in the production of pharmaceuticals.

Mechanism of Action

The mechanism of action of 4-(4-BENZYLPIPERIDINE-1-CARBONYL)-5-CHLORO-2-[(4-METHYLPHENYL)METHANESULFONYL]PYRIMIDINE involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may act as an inhibitor or activator, modulating the activity of these targets and influencing various biochemical pathways. Detailed studies are required to elucidate the exact molecular mechanisms and pathways involved.

Comparison with Similar Compounds

Similar Compounds

4-Benzylpiperidine: A simpler analogue that lacks the pyrimidine and methanesulfonyl groups.

N-(4-Methylbenzoyl)-4-benzylpiperidine: Shares the piperidine and benzyl groups but differs in the presence of the benzoyl group instead of the pyrimidine and methanesulfonyl groups.

Uniqueness

4-(4-BENZYLPIPERIDINE-1-CARBONYL)-5-CHLORO-2-[(4-METHYLPHENYL)METHANESULFONYL]PYRIMIDINE is unique due to its combination of functional groups, which confer distinct chemical and biological properties. This uniqueness makes it a valuable compound for research and potential therapeutic applications.